Cas no 924869-13-6 (3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine)

• Product Name: 3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine
• CAS No: 924869-13-6
• MF: C₇H₄BrN₃O
• MW: 226.030159950256
• MDL: MFCD08444031
• CID: 1027414
• PubChem ID: 18526126
• Update Time: 2025-08-04

3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromopyridin-3-yl)-1,3,4-oxadiazole
• 3-bromo-5-(1,3,4-oxadiazol-2-yl)Pyridine
• FT-0729960
• 924869-13-6
• SCHEMBL4171974
• A925926
• EA-0805
• CS-0199491
• E78685
• MFCD08444031
• AKOS005072320
• ZLB86913
• DTXSID00594752
• DA-24003
• 2-(5-bromo-3-pyridyl)-1,3,4-oxadiazole
• SY389718
• 3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine

• MDL： MFCD08444031
• Inchi： 1S/C7H4BrN3O/c8-6-1-5(2-9-3-6)7-11-10-4-12-7/h1-4H
• InChI Key： XZTKHSIEZHFTFG-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1=NN=CO1

Computed Properties

• Exact Mass: 224.95377g/mol
• Monoisotopic Mass: 224.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine

Research Brief on 3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine (CAS: 924869-13-6) in Chemical Biology and Pharmaceutical Applications

3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine (CAS: 924869-13-6) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the bromo-substituted pyridine ring and the 1,3,4-oxadiazole moiety, make it a promising scaffold for the development of novel bioactive molecules.

Recent studies have highlighted the role of 3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine as a key intermediate in the synthesis of kinase inhibitors and antimicrobial agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The compound's ability to form stable interactions with kinase active sites, coupled with its favorable pharmacokinetic properties, positions it as a valuable building block in oncology research.

In addition to its anticancer potential, 3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine has shown promise in antimicrobial applications. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, particularly those expressing beta-lactamase enzymes. The oxadiazole ring in the compound was found to enhance membrane permeability, thereby improving its antibacterial activity. These findings underscore the compound's versatility in addressing global health challenges such as antimicrobial resistance.

The synthesis of 3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine has also been optimized in recent years. A 2023 publication in Organic Process Research & Development described a scalable and cost-effective route using palladium-catalyzed cross-coupling reactions. This advancement has facilitated the compound's broader adoption in industrial and academic settings, enabling further exploration of its pharmacological properties. Researchers have also investigated its derivatization to enhance solubility and bioavailability, which are critical for drug development.

Despite these promising developments, challenges remain in the clinical translation of 3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine-based therapeutics. Issues such as metabolic stability and off-target effects need to be addressed through rigorous preclinical studies. However, the compound's modular structure allows for systematic modifications, offering a pathway to overcome these limitations. Future research directions may include its application in neurodegenerative diseases and inflammatory disorders, where its kinase inhibitory and anti-inflammatory properties could be leveraged.

In conclusion, 3-Bromo-5-(1,3,4-oxadiazol-2-yl)pyridine (CAS: 924869-13-6) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Its recent advancements in synthesis, biological activity, and therapeutic potential highlight its importance in the chemical biology and pharmaceutical fields. Continued research and development efforts are expected to unlock further opportunities for this compound, paving the way for novel treatments in oncology, infectious diseases, and beyond.